![molecular formula C22H25N5 B4057676 5-phenyl-N-[2-(3-phenyl-1-piperidinyl)ethyl]-1,2,4-triazin-3-amine](/img/structure/B4057676.png)
5-phenyl-N-[2-(3-phenyl-1-piperidinyl)ethyl]-1,2,4-triazin-3-amine
Overview
Description
5-phenyl-N-[2-(3-phenyl-1-piperidinyl)ethyl]-1,2,4-triazin-3-amine is a useful research compound. Its molecular formula is C22H25N5 and its molecular weight is 359.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.21099582 g/mol and the complexity rating of the compound is 419. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
- Synthesis of Triazine Derivatives : Novel triazine derivatives incorporating pyrazole, piperidine, and aniline moieties were synthesized, and their molecular structures were investigated using X-ray crystallography, Hirshfeld, and DFT calculations. These studies highlight the intermolecular interactions and electronic properties critical for their potential applications in medicinal chemistry (Shawish et al., 2021).
Antimicrobial Activities
- Antimicrobial Properties : The antimicrobial activities of some newly synthesized 1,2,4-triazole derivatives were evaluated, revealing that certain compounds possess good to moderate activities against various microorganisms. This finding suggests their potential application as antimicrobial agents in the medical field (Bektaş et al., 2010).
Potential in Insecticide Development
- Insecticidal Applications : Research into the design and synthesis of novel insecticides based on serotonergic ligands, including triazine derivatives, indicated that these compounds exhibit growth-inhibiting and larvicidal activities against armyworm. This opens avenues for developing new insecticides with novel modes of action (Cai et al., 2010).
Applications in Material Science
- Thermal and UV Stabilizers : A study on amino-S-triazines and their N-oxyl-derivatives evaluated their efficiency as thermal and UV stabilizers in polypropylene films. The research provides insights into the role of these compounds in enhancing the durability and longevity of polymeric materials (Rosales-Jasso & Allen, 1999).
Properties
IUPAC Name |
5-phenyl-N-[2-(3-phenylpiperidin-1-yl)ethyl]-1,2,4-triazin-3-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5/c1-3-8-18(9-4-1)20-12-7-14-27(17-20)15-13-23-22-25-21(16-24-26-22)19-10-5-2-6-11-19/h1-6,8-11,16,20H,7,12-15,17H2,(H,23,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDVJAGLYKLOLTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CCNC2=NC(=CN=N2)C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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